Cas no 51861-65-5 (1H-Azonine-1-carbothioic acid, octahydro-, S-octyl ester)

• Product Name: 1H-Azonine-1-carbothioic acid, octahydro-, S-octyl ester
• CAS No: 51861-65-5
• MF: C₁₇H₃₃NOS
• MW: 299.515023946762
• CID: 361213
• PubChem ID: 71365934
• Update Time: 2025-04-19

1H-Azonine-1-carbothioic acid, octahydro-, S-octyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azonine-1-carbothioic acid, octahydro-, S-octyl ester
• S-octyl azonane-1-carbothioate
• DTXSID10789314
• 51861-65-5

• Inchi： 1S/C17H33NOS/c1-2-3-4-5-10-13-16-20-17(19)18-14-11-8-6-7-9-12-15-18/h2-16H2,1H3
• InChI Key： BEEYTXKMIGXFRN-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)C(N1CCCCCCCC1)=O

Computed Properties

• Exact Mass: 299.22849
• Monoisotopic Mass: 299.22828585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31